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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
pentaerythritol propoxylate solutions. Designed for professionals in research and drug
development, this document details key physical characteristics, outlines standardized
experimental protocols for their measurement, and presents data in a clear, comparative
format.

Pentaerythritol propoxylate is a branched polymer with a pentaerythritol backbone,
recognized for its utility as a crystallization agent for macromolecules like proteins and
enzymes.[1][2][3][4][5] Its physical properties are crucial for understanding its behavior in
various applications, including its role as a precipitant and cryoprotectant in crystallography.[4]

Core Physical and Chemical Properties

Pentaerythritol propoxylate is typically a viscous liquid at room temperature.[1][6][7][8][9] The
properties can vary depending on the degree of propoxylation and the average molecular
weight. The following tables summarize the key physical data available for common
formulations.

General Properties
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Property Value Source(s)

CAS Number 9051-49-4 [1][71[8][10]
Appearance/Form Viscous liquid, Powder [L161718Ienao1a]
Molecular Weight (Avg. Mn) ~426 g/mol [L151[7118119]
Molecular Formula (Example) C22H48012 [3][10]

Thermal and Optical Properties

Property Value Conditions Source(s)

Boiling Point >300 °C (lit.) [L]21[6]1[71[8][°][10]
Melting Point 246-248 °C [3][6]

Flash Point 192 °C (377.6 °F) closed cup (218191 11]
Refractive Index 1.464 n20/D (1112161 71181[O1[0]

Density and Other Properties

Property Value Conditions Source(s)
Density 1.05 g/mL at 25 °C (lit.) [1121e][7181e110]
Density 1.09 g/cm3 at 20 °C [11]

LogP 0.22 at 25 °C [31[6]

Experimental Protocols for Property Determination

Accurate characterization of pentaerythritol propoxylate solutions requires standardized
experimental methods. Below are detailed protocols for measuring key physical properties.

Workflow for Physical Property Characterization

The following diagram illustrates a typical workflow for the physical characterization of a
pentaerythritol propoxylate solution.
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Experimental Workflow for Physical Property Analysis

Sample Preparation
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Workflow for physical property analysis.

Viscosity Measurement

The viscosity of polymer solutions is a measure of their resistance to flow and is related to the
average molecular size of the polymer.

o Methodology: ASTM D5225 - Standard Test Method for Measuring Solution Viscosity of
Polymers with a Differential Viscometer.[1][3][5]

o Apparatus: Differential viscometer, which uses a fluid analog of the Wheatstone Bridge.[3]

o Sample Preparation: Dissolve the pentaerythritol propoxylate sample in a suitable
solvent to a known concentration (e.g., 0.2-1.0 g/dL).[12] The polymer must dissolve
completely without degradation.

o Procedure:

» Calibrate the viscometer using a standard viscosity reference material.
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» [ntroduce the solvent into the reference side and the polymer solution into the sample
side of the viscometer.

» Measure the differential pressure between the two capillaries, which is proportional to
the viscosity difference.

o Calculation: The results can be expressed as relative viscosity, specific viscosity, or
intrinsic viscosity.[5][12]

o Alternative Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of
Transparent and Opaque Liquids, using a calibrated glass capillary viscometer.[4][6][13][14]
[15]

Density Measurement

Density is a fundamental physical property necessary for converting kinematic viscosity to
dynamic viscosity and for various quality control applications.

o Methodology: ASTM D1480 - Standard Test Method for Density and Relative Density of
Viscous Materials by Bingham Pycnometer.[2][9][16][17][18]

o Apparatus: Bingham pycnometer, a constant-volume glass container.
o Procedure:
» Thoroughly clean and dry the pycnometer and weigh it.

» Fill the pycnometer with the pentaerythritol propoxylate solution, taking care to avoid
air bubbles.

» Bring the pycnometer and its contents to the desired temperature (e.g., 20°C or 25°C) in
a constant-temperature bath.

» Adjust the liquid volume to the pycnometer's calibration mark.

= Remove the pycnometer from the bath, wipe it dry, and weigh it.
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o Calculation: The density is calculated by dividing the mass of the liquid by the calibrated
volume of the pycnometer.

Refractive Index Measurement

The refractive index is a measure of how light propagates through a material and is useful for
characterizing pure substances and mixtures.

o Methodology: ASTM D1218 - Standard Test Method for Refractive Index and Refractive
Dispersion of Hydrocarbon Liquids.[8][11][19][20][21]

o Apparatus: A refractometer (manual or automatic) with a light source, typically a sodium D-
line (589.3 nm).

o Procedure:
» Calibrate the instrument using a certified reference standard.

» Place a few drops of the pentaerythritol propoxylate solution onto the prism of the
refractometer.

» Allow the sample to reach thermal equilibrium with the instrument at the specified
temperature (e.g., 20°C).

» Measure the refractive index from the instrument's scale or digital readout.

o Reporting: The refractive index is reported as a dimensionless number, often to four
decimal places, along with the measurement temperature.

Surface Tension Measurement

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. For solutions used in drug development and protein crystallization, it can influence
wetting and interfacial phenomena.

» Methodology: Pendant Drop Method.[7][10][22][23][24]
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o Apparatus: An optical tensiometer equipped with a camera, a light source, and a syringe
for dispensing the drop.

o Procedure:

= A small drop of the pentaerythritol propoxylate solution is formed at the tip of a
vertically mounted needle.

» The system captures a high-resolution image of the pendant drop.

» The shape of the drop is determined by the balance between surface tension and

gravity.

o Calculation: Sophisticated software analyzes the drop's shape (profile) and fits it to the
Young-Laplace equation to calculate the surface tension. The density of the liquid is
required for this calculation.[7][10]

Logical Relationships of Physical Properties

The molecular structure of pentaerythritol propoxylate dictates its macroscopic physical
properties. The central pentaerythritol core provides a branch point for four poly(propylene
oxide) chains.
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Structure-Property Relationships
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Influence of structure on key properties.

The length of the propoxylate chains directly influences the average molecular weight, which in
turn is a major determinant of the solution's viscosity. The branched nature of the molecule
contributes to its viscous properties. The terminal hydroxyl groups on the propoxylate chains
are responsible for its miscibility with water, a critical feature for its application as a
crystallization agent in aqueous buffer solutions.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Pentaerythritol Propoxylate Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255821#physical-properties-of-pentaerythritol-
propoxylate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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